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Compound of Interest

Compound Name: DCG04
CAS No.: 314263-42-8
Cat. No.: B606991
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of DCG-04, a widely used activity-based probe
for the study of papain-family cysteine proteases. It details the probe's structure, chemical
properties, and mechanism of action, along with detailed protocols for its application in
experimental settings.

Core Concepts: Structure and Chemical Properties

DCG-04 is a biotinylated, epoxide-containing small molecule designed to irreversibly bind to
the active site of papain-like cysteine proteases, also known as cathepsins. Its structure is
tripartite, consisting of a biotin affinity tag for detection and purification, a peptide scaffold that
provides specificity, and an epoxide electrophilic "warhead" that covalently modifies the active
site cysteine of the target enzyme.

Physicochemical and Structural Data

The following table summarizes the key chemical and physical properties of DCG-04.

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b606991#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606991?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value
Chemical Formula Ca3HesNsO11S
Exact Mass 902.4572
Molecular Weight 903.11

C:57.19%, H: 7.37%, N: 12.41%, O: 19.49%, S:

Elemental Analysis
3.55%

Synonyms DCG-04, CD-892

Papain-family cysteine proteases (Cathepsins

Target Class
B,C,H,J KL S VX

Functional Groups Biotin, Epoxide, Peptide (Leu-Tyr)

Mechanism of Action

DCG-04 functions as a mechanism-based irreversible inhibitor. The peptide portion of the
probe directs it to the active site of papain-like cysteine proteases. Once in the active site, the
catalytic cysteine residue of the protease attacks the epoxide ring of DCG-04. This results in
the formation of a stable, covalent thioether bond, effectively and irreversibly inactivating the
enzyme. The biotin tag then allows for the detection and isolation of the labeled proteases.
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Mechanism of DCG-04 Action

Enzyme Active Site DCG-04 Probe
Active Cysteine Protease DCG-04
(with catalytic Cys-SH) (Biotin-Peptide-Epoxide)

Nucleophilic attack by Cys-SH on epoxide Binding to active site

Irreversible Covalent Complex
(Protease-DCG-04 Adduct)
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Prepare Cell Lysate

:

Label with DCG-04

:

Affinity Purification
(Streptavidin Beads)

:

SDS-PAGE

:

In-Gel Digestion
(Trypsin)

:

LC-MS/MS Analysis

:

Protein Identification
and Quantification

Experimental Workflow for DCG-04 Based Proteomics
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Role of Cathepsins in Antigen Presentation

Antigen Presenting Cell (APC)
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(Phagocytosis/Endocytosis)
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Presentation on Cell Surface
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e To cite this document: BenchChem. [An In-depth Technical Guide to DCG-04: Structure,
Chemical Properties, and Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606991/docs#an-in-depth-technical-guide-to-dcg-04-
structure-chemical-properties-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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